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Compound Focus: Propyl pyruvate

CAS No.: 20279-43-0

Cat. No.: S1906458

Chemical Identity and Physical Properties

Propyl pyruvate, systematically known as propyl 2-oxopropanoate, is an ester derivative of pyruvic acid.
It serves as a valuable compound in flavor and fragrance industries and as a building block in organic

synthesis. The table below summarizes its core chemical and physical characteristics.

Table 1: Chemical and Physical Properties of Propyl Pyruvate

Property Value | Description

CAS Number 20279-43-0 [1] [2] [3]

Molecular Formula CgH1003 [1] [2] [3]

Molecular Weight 130.14 g/mol [1] [2] [3]

Density 1.015 g/cm3 [1] [2]

Boiling Point 169.4 °C at 760 mmHg [1] [2] [3]
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Property Value |/ Description

Flash Point 61.2 °C (TCC) [1][2] [3]

Vapor Pressure 1.54 mmHg at 25°C [1] [2] [3]

Refractive Index 1.406 - 1.408 @ 20°C [1] [3]

LogP 0.53 - 0.86 (estimated) [1] [3]

Appearance Colorless to pale yellow clear liquid [3]

Solubility Soluble in alcohol; 87.37 g/L in water at 25°C (est) [3]

Table 2: Spectroscopic and Computational Descriptors

Descriptor Value

Exact Mass 130.06300 [1]
Polar Surface Area (PSA) 43.37 A2[1][2]
XlogP3 0.90 (estimated) [3]

Synonyms and Regulatory Identifiers

2.1 Common Synonyms Propyl pyruvate is known by several synonyms in scientific literature and

commercial catalogs, including:

e Propyl 2-oxopropanoate [1]
n-Propyl pyruvate [1] [2]

Pyruvic acid, propyl ester [1] [2]
2-Oxopropanoic acid propyl ester [3]
FEMA No. 4484 [1] [2] [3]

2.2 Regulatory and Commercial Codes
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e HS Code: 2918300090 [1] [2]
e FDA UNII: 78735J3F50 [3]
¢ JECFA Food Flavoring Number: 1946 [3]

Synthesis and Production Methodologies

3.1 Chemical Synthesis Protocol A primary method for synthesizing pyruvate esters involves the catalytic

conversion of lactic acid. The following diagram outlines the core catalytic conversion workflow.

Catalytic Oxidation

Esterification

Pyruvate Ester

Click to download full resolution via product page

Synthesis of pyruvate esters via catalytic conversion.

¢ Reaction Principle: This one-pot method couples the catalytic oxidation of lactic acid with
subsequent esterification. Oxygen or air serves as a green oxidant, converting lactic acid to pyruvic
acid, which immediately reacts with an alcohol solvent (e.g., n-propanol) to form the corresponding
ester [4].

e Catalyst System: Uses molybdovanadophosphoric or tungstovanadophosphoric heteropoly acids as
catalysts [4].

¢ Key Advantages: The process is considered green and safe due to the use of oxygen or air as the
oxidant and utilizes biomass-derived lactic acid as the starting material [4].
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3.2 Metabolic Engineering for Pyruvate Production Pyruvate, the precursor to propyl pyruvate, can be
efficiently produced via microbial fermentation. Recent research focuses on engineering the fast-growing

bacterium Vibrio natriegens for high-yield pyruvate production [5]. The following diagram illustrates the key
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Key metabolic engineering interventions for pyruvate overproduction in V. natriegens.
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e Host Organism: Vibrio natriegens strain PYR32 was engineered for its exceptionally high substrate
uptake rates and growth rate [5].
¢ Key Genetic Modifications:

o Deletion of Prophage Gene Clusters: Removal of VPN1 and VPN2 prophages (25.8 kbp and
39.4 kbp, respectively) to significantly improve cellular robustness and prevent cell lysis during
cultivation [5].

o Down-regulation of Pyruvate Dehydrogenase (aceE): Essential to reduce carbon flux into
the TCA cycle and promote pyruvate accumulation. Complete knockout severely impaired
growth, so down-regulation using a weak constitutive promoter (P2) and rare start codons
(GTG, TTG) was implemented [5].

o Blocking Byproduct Pathways: Knockout of genes encoding pyruvate formate-lyase (pfIB), L-
lactate dehydrogenase (lldh), D-lactate dehydrogenase (dldh), and PEP synthase (pps1, pps2)
to minimize loss of carbon to acetate, lactate, and formate [5].

o Fine-tuning Anaplerotic Flux: Expression of the ppc gene (encoding phosphoenolpyruvate
carboxylase) was fine-tuned to balance cell growth and pyruvate synthesis [5].

¢ Process Performance: The engineered strain achieved a pyruvate titer of 54.22 g/L from glucose
in 16 hours, with an average productivity of 3.39 g/L/h and a yield of 1.17 mol/mol [5]. High
productivity was also demonstrated using sucrose and gluconate as substrates [5].

Applications and Uses

4.1 Flavor and Fragrance Agent Propyl pyruvate is used as a flavor ingredient with the following

organoleptic profile:

e Odor Description: At 100%, the odor is characterized as sweet, caramellic, and floral [3].
e Use Levels: The FEMA Expert Panel has established average usual and maximum use levels in
various food categories [3].

Table 3: FEMA Use Levels for Propyl Pyruvate (4484) in Food Categories

Food Category Average Usual (ppm) Average Maximum (ppm)
Baked Goods 1.0 5.0
Cheese 1.0 5.0
Fats & Oils 1.0 5.0
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Food Category Average Usual (ppm) Average Maximum (ppm)
Milk Products 1.0 5.0
Snack Foods 1.0 5.0

4.2 Research and Scientific Applications

e Hyperpolarization for MRI: Propyl pyruvate and related esters have been investigated as
precursors for parahydrogen-induced polarization (PHIP) to generate hyperpolarized [1-13C]acetate
and [1-13C]pyruvate. These agents significantly enhance magnetic resonance imaging (MRI)
sensitivity for real-time monitoring of metabolism, potentially visualizing abnormal metabolism in
pathologies like cancer [4].

¢ Biochemical Building Block: As a pyruvate donor, it can be used to synthesize more complex
molecules for pharmaceutical and biochemical research.

Safety and Handling Considerations

5.1 Hazard Identification

e Specific GHS classification data was not explicitly found in the searched sources. One safety data
sheet was identified as available, but its specific hazard statements were not detailed [4].

¢ Reported Adverse Effects of Pyruvate: A systematic review on pyruvate supplements noted
adverse events including diarrhea, bloating, gas, and increases in LDL cholesterol, although this
pertains to the salt form rather than the ester [6].

5.2 Safe Handling Procedures

¢ Given the flash point of 61.2°C, propyl pyruvate should be classified as flammable and stored
away from ignition sources [1] [2] [3].

e Standard personal protective equipment (PPE) for handling flammable liquids is recommended,
including chemical-resistant gloves and eye protection.

Commercial Landscape and Market Analysis

While the provided search results focus on the pyruvate market overall, they offer context for its derivative's

potential applications.
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e Market Size: The global pyruvate market is projected to grow from USD 3.0 billion in 2025 to USD
4.6 billion by 2035, with a CAGR of 4.5% [7].

o Key Growth Driver: This growth is largely driven by demand in dietary supplements, functional
foods, and nutraceuticals, reflecting a broader trend of interest in pyruvate-containing compounds [7].

o Key Players: Major suppliers of pyruvate and related chemicals include Merck Life Science Private
Limited, Musashino Chemical Laboratory, Ltd., and Jinan Pengbo Biotechnology Co., Ltd., among
others [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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